4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
Description
This compound belongs to the thiophene-2-carboxamide class, characterized by a central thiophene ring substituted with a 4-chlorophenyl group at position 4, a 1H-pyrrole moiety at position 3, and a 3,4,5-trimethoxyphenyl carboxamide group at position 2. The structural complexity arises from the synergistic integration of electron-withdrawing (chlorophenyl) and electron-donating (trimethoxyphenyl) groups, which may enhance bioavailability and target binding in therapeutic applications.
Properties
IUPAC Name |
4-(4-chlorophenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN2O4S/c1-29-19-12-17(13-20(30-2)22(19)31-3)26-24(28)23-21(27-10-4-5-11-27)18(14-32-23)15-6-8-16(25)9-7-15/h4-14H,1-3H3,(H,26,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNIRNOHLLFGJDO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)Cl)N4C=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cancer cell lines, and relevant research findings.
The compound's chemical structure is characterized by the following features:
- Molecular Formula : C20H19ClN2O3S
- Molecular Weight : 404.89 g/mol
- LogP : 4.655 (indicating high lipophilicity)
- Polar Surface Area : 34.183 Ų
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets involved in cancer progression:
- Inhibition of Cell Proliferation : Studies have shown that the compound effectively inhibits the proliferation of several cancer cell lines by inducing cell cycle arrest and apoptosis.
- Apoptosis Induction : The compound has been observed to trigger apoptotic pathways, leading to increased cell death in cancerous cells.
- Anti-inflammatory Effects : It may also exhibit anti-inflammatory properties, which can be beneficial in reducing tumor-associated inflammation.
Efficacy Against Cancer Cell Lines
Research has evaluated the compound's cytotoxic effects on various cancer cell lines using assays such as MTT and flow cytometry. The following table summarizes key findings from recent studies:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast) | 5.0 | Induces apoptosis and cell cycle arrest |
| A549 (Lung) | 10.0 | Inhibits proliferation |
| HT-29 (Colon) | 7.5 | Induces intrinsic apoptosis |
| SMMC-7721 (Liver) | 6.0 | Inhibits migration and invasion |
Case Studies
Several studies have highlighted the compound's potential in cancer treatment:
- Study on MCF-7 Cells : A study demonstrated that treatment with this compound led to a significant increase in early and late apoptosis markers after 48 hours of exposure, indicating its effectiveness in inducing programmed cell death in breast cancer cells .
- A549 Cell Line Evaluation : Another investigation reported that the compound reduced cell viability by approximately 50% at a concentration of 10 µM after 72 hours, suggesting potent anti-cancer activity against lung adenocarcinoma cells .
- HT-29 Colon Cancer Study : The compound was found to inhibit the migration of HT-29 cells significantly, indicating its potential role in preventing metastasis in colorectal cancer .
Comparison with Similar Compounds
Structural Analogues and Key Features
The following table summarizes critical data for the target compound and its analogs:
Key Structural and Functional Comparisons
Core Heterocycle Variations :
- The target compound’s thiophene core is distinct from oxadiazole (e.g., 8i ) or pyrimidine (e.g., 4e ) scaffolds. Thiophenes offer π-conjugation for enhanced binding, while oxadiazoles improve metabolic stability .
Substituent Effects :
- The 3,4,5-trimethoxyphenyl group, shared with compounds 8i and 194 , is associated with tubulin polymerization inhibition (e.g., combretastatin analogs) .
- Chlorophenyl groups (common in ) enhance lipophilicity and receptor affinity, whereas fluorophenyl (e.g., ) increases electronegativity and bioavailability.
Biological Activity Trends :
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
